Cas no 874466-53-2 (3-methyl-1-oxo-N-2-oxo-2-(thiophen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide)

• Product Name: 3-methyl-1-oxo-N-2-oxo-2-(thiophen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• CAS No: 874466-53-2
• MF: C₁₇H₁₅NO₄S
• MW: 329.37030339241
• CID: 5422144
• Update Time: 2025-11-02

3-methyl-1-oxo-N-2-oxo-2-(thiophen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-oxo-N-[2-oxo-2-(thiophen-2-yl)ethyl]-3,4-dihydro-1H-isochromene-3-carboxamide
• 3-methyl-1-oxo-N-2-oxo-2-(thiophen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide

• Inchi： 1S/C17H15NO4S/c1-17(9-11-5-2-3-6-12(11)15(20)22-17)16(21)18-10-13(19)14-7-4-8-23-14/h2-8H,9-10H2,1H3,(H,18,21)
• InChI Key： OWHBVLMJEZGNAR-UHFFFAOYSA-N
• SMILES： C1(C)(C(NCC(=O)C2SC=CC=2)=O)OC(=O)C2=CC=CC=C2C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 3-methyl-1-oxo-N-2-oxo-2-(thiophen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide

Comprehensive Overview of 3-methyl-1-oxo-N-2-oxo-2-(thiophen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide (CAS No. 874466-53-2)

3-methyl-1-oxo-N-2-oxo-2-(thiophen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide (CAS No. 874466-53-2) is a specialized organic compound with a unique molecular structure that combines a benzopyran core with a thiophene moiety. This compound has garnered significant interest in pharmaceutical and material science research due to its potential applications in drug development and advanced materials. The presence of both benzopyran and thiophene groups in its structure makes it a versatile candidate for various synthetic and biological applications.

The molecular formula of 3-methyl-1-oxo-N-2-oxo-2-(thiophen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide is C₁₇H₁₅NO₄S, with a molecular weight of approximately 329.37 g/mol. Its structure features a 3,4-dihydro-1H-2-benzopyran scaffold, which is known for its stability and bioactivity. The incorporation of a thiophene ring enhances its electronic properties, making it suitable for applications in organic electronics and photovoltaics. Researchers are particularly interested in its potential as a building block for small-molecule drugs and functional materials.

One of the key areas of interest for 3-methyl-1-oxo-N-2-oxo-2-(thiophen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide is its role in medicinal chemistry. The benzopyran moiety is a common pharmacophore found in many biologically active compounds, including anti-inflammatory and anticancer agents. The addition of the thiophene group may further modulate its biological activity, potentially leading to novel therapeutic applications. Recent studies have explored its interactions with various enzymes and receptors, highlighting its promise as a drug candidate.

In addition to its pharmaceutical potential, 3-methyl-1-oxo-N-2-oxo-2-(thiophen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide has shown promise in material science. The thiophene ring is known for its conductive properties, making this compound a candidate for use in organic semiconductors and solar cells. Its ability to form stable films and interact with other organic materials makes it a valuable component in the development of next-generation electronic devices.

The synthesis of 3-methyl-1-oxo-N-2-oxo-2-(thiophen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers have optimized these methods to improve yield and purity, ensuring the compound's suitability for high-end applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly used to characterize its structure and confirm its identity.

Market demand for 3-methyl-1-oxo-N-2-oxo-2-(thiophen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide has been steadily increasing, driven by its diverse applications. Pharmaceutical companies are exploring its potential in drug discovery, while material scientists are investigating its use in flexible electronics. The compound's unique properties make it a valuable asset in both industries, and its commercial availability is expected to expand in the coming years.

For researchers and industry professionals, understanding the properties and applications of 3-methyl-1-oxo-N-2-oxo-2-(thiophen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide is essential. Its combination of benzopyran and thiophene functionalities offers a wide range of possibilities, from therapeutic agents to advanced materials. As research continues, this compound is likely to play an increasingly important role in scientific and industrial advancements.

In summary, 3-methyl-1-oxo-N-2-oxo-2-(thiophen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide (CAS No. 874466-53-2) is a multifaceted compound with significant potential in both pharmaceutical and material science fields. Its unique structure, combined with its diverse applications, makes it a subject of ongoing research and development. Whether you are a chemist, biologist, or materials scientist, this compound offers exciting opportunities for innovation and discovery.